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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413 Get Quote

An In-depth Technical Guide to 15-Hydroxypentadecanoic Acid

This technical guide provides a comprehensive overview of 15-hydroxypentadecanoic acid, a

significant ω-hydroxy fatty acid. The information is tailored for researchers, scientists, and

professionals in drug development, with a focus on its chemical identity, properties, synthesis,

and biological relevance.

Chemical Identification and Synonyms
15-Hydroxypentadecanoic acid is a long-chain hydroxy fatty acid characterized by a hydroxyl

group on its terminal carbon. Its unique structure makes it a valuable intermediate in various

chemical syntheses.

Chemical Abstracts Service (CAS) Number: 4617-33-8[1][2][3][4]

Synonyms:

ω-Hydroxypentadecanoic acid[1]

FA 15:0;O[1]

Pentadecanoic acid, 15-hydroxy-[2][4]

15-Hydroxytenate[3]
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OMEGA-HYDROXY C15:0[3][5]

15-Hydroxypentadecanoate[3][6]

Physicochemical Properties
A summary of the key physicochemical properties of 15-hydroxypentadecanoic acid is

presented in the table below.

Property Value Reference

Molecular Formula C₁₅H₃₀O₃ [1][2][4]

Molecular Weight 258.40 g/mol [1][2][4]

Appearance
White to off-white solid or

crystalline powder
[1][5][6]

Melting Point 85-89 °C [5]

Boiling Point 174-220 °C at 4 Torr [5]

Solubility
Soluble in chloroform, ethanol,

and methanol.
[1]

Purity ≥98% [1][7]

Storage Temperature -20°C [1][7]

InChI Key
BZUNJUAMQZRJIP-

UHFFFAOYSA-N
[1][2]

Synthesis and Experimental Protocols
15-Hydroxypentadecanoic acid can be synthesized through various chemical and

biochemical routes. It is a key intermediate in the production of valuable macrocyclic lactones

like exaltolide and cyclopentadecanolide (a musk compound).[1][5][7]

Synthesis from Malania oleifera Oil
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A common method involves the ozonolysis of 15-tetracosenoic acid, which is obtained from the

oil of Malania oleifera.[8][9]

Experimental Protocol:

Ozonolysis: 30.0 g of 15-tetracosenoic acid is dissolved in a solution of 40 ml ethanol and

160 ml n-hexane. The mixture is cooled to 0°C in a thermostatic water bath. Ozone,

generated by a corona discharge generator, is bubbled through the reactor. The reaction is

monitored until a wet starch-potassium iodide test paper turns blue, indicating the completion

of the ozonation.[8]

Reduction: The resulting ozonide intermediate is treated with a potassium borohydride

solution, with continuous stirring for 3 hours.[8]

Acidification and Isolation: The pH of the solution is adjusted to 2 by adding 6 mol l⁻¹

hydrochloric acid. The precipitate is then filtered, washed with deionized water until neutral,

and dried under a vacuum at 70°C to yield 15-hydroxypentadecanoic acid.[8]

Synthesis of Methyl 15-Hydroxypentadecanoate
The methyl ester of 15-hydroxypentadecanoic acid is a direct precursor for

macrolactonization.

Experimental Protocol:

Esterification: 15 g of 15-hydroxypentadecanoic acid is dissolved in 300 ml of methanol.[8]

Catalysis: 2 ml of concentrated sulfuric acid is added to the mixture.[8]

Reaction: The solution is heated to 90°C and refluxed for 4 hours in a thermostatic oil bath.

[8]

Extraction and Purification: After the reaction, the mixture is extracted with ether and washed

with deionized water to isolate the methyl 15-hydroxypentadecanoate.[8]

Macrolactonization to Cyclopentadecanolide
The methyl ester can be converted to the valuable musk compound cyclopentadecanolide.
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Experimental Protocol:

Reaction Setup: Methyl 15-hydroxypentadecanoate (5 mmol), KF-La/γ-Al₂O₃ catalyst (0.5 g),

and glycerine (15 ml) are mixed and stirred for 30 minutes at 120°C.[8]

Cyclization: The temperature is slowly raised to 190°C under a pressure of 2 mbar and

maintained for 7 hours.[8]

Product Isolation: The cyclopentadecanolide product is separated from the reaction mixture

using a reaction-distillation method via an oil-water separator.[8]

Synthesis Workflow
The following diagram illustrates the synthesis pathway from 15-tetracosenoic acid to

cyclopentadecanolide.

15-Tetracosenoic Acid
(from Malania oleifera oil) Ozonide Intermediate

 1. Ozonolysis
(O₃, EtOH/n-hexane, 0°C) 15-Hydroxypentadecanoic

Acid

 2. Reduction (KBH₄)
 3. Acidification (HCl) Methyl 15-Hydroxypentadecanoate

 Esterification
(MeOH, H₂SO₄, 90°C) Cyclopentadecanolide

(Musk Compound)

 Macrolactonization
(KF-La/γ-Al₂O₃ catalyst, 190°C, 2 mbar) 

Click to download full resolution via product page

Caption: Synthesis pathway of cyclopentadecanolide.

Biological Significance and Applications
15-Hydroxypentadecanoic acid serves as a crucial building block in the chemical industry.

[10] Its applications include:

Pharmaceutical Intermediate: It is a precursor in the synthesis of complex active

pharmaceutical ingredients (APIs).[10][11][12]

Polymer Science: Its bifunctional nature (a carboxyl and a hydroxyl group) makes it a

valuable monomer for the development of specialty polymers.[10][11]

Fine Chemicals: It is used in the synthesis of fragrances and agrochemicals.[12][13]
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While direct research on the signaling pathways of 15-hydroxypentadecanoic acid is limited,

studies on its parent compound, pentadecanoic acid (C15:0), have shown broad biological

activities. C15:0 exhibits anti-inflammatory, immunomodulatory, and antifibrotic properties.[14]

[15] It has been identified as an essential fatty acid with benefits for metabolic and heart health,

potentially acting through pathways like AMPK activation and mTOR inhibition.[15] These

findings suggest that derivatives like 15-hydroxypentadecanoic acid could be of significant

interest for further investigation in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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